Cas no 1245647-90-8 (2-(5-(1-Aminoethyl)-4H-1,2,4-triazol-3-yl)acetic acid hydrochloride)

• Product Name: 2-(5-(1-Aminoethyl)-4H-1,2,4-triazol-3-yl)acetic acid hydrochloride
• CAS No: 1245647-90-8
• MF: C₆H₁₁ClN₄O₂
• MW: 206.63013958931
• CID: 2191762
• Update Time: 2023-08-07

2-(5-(1-Aminoethyl)-4H-1,2,4-triazol-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(1-Amino-ethyl)-4h-[1,2,4]triazol-3-yl]-acetic acid hydrochloride
• 2-(5-(1-Aminoethyl)-4H-1,2,4-triazol-3-yl)acetic acid hydrochloride
• [5-(1-Aminoethyl)-4H-[1,2,4]triazol-3-yl]acetic acid hydrochloride

• Inchi： 1S/C6H10N4O2.ClH/c1-3(7)6-8-4(9-10-6)2-5(11)12;/h3H,2,7H2,1H3,(H,11,12)(H,8,9,10);1H
• InChI Key： LHLBVBGFSDGKHC-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1NN=C(C(C)N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 105